Cas no 2763920-35-8 (rac-(9H-fluoren-9-yl)methyl N-[(3R,4S)-4-hydroxythiolan-3-yl]carbamate)

• Product Name: rac-(9H-fluoren-9-yl)methyl N-[(3R,4S)-4-hydroxythiolan-3-yl]carbamate
• CAS No: 2763920-35-8
• MF: C₁₉H₁₉NO₃S
• MW: 341.424063920975
• CID: 6571736
• PubChem ID: 165990008
• Update Time: 2025-06-26

rac-(9H-fluoren-9-yl)methyl N-[(3R,4S)-4-hydroxythiolan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• rac-(9H-fluoren-9-yl)methyl N-[(3R,4S)-4-hydroxythiolan-3-yl]carbamate
• EN300-37389800
• 2763920-35-8

• Inchi： 1S/C19H19NO3S/c21-18-11-24-10-17(18)20-19(22)23-9-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-18,21H,9-11H2,(H,20,22)/t17-,18+/m0/s1
• InChI Key： BRTXMTINIWPJFU-ZWKOTPCHSA-N
• SMILES： S1C[C@H]([C@H](C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O

Computed Properties

• Exact Mass: 341.10856464g/mol
• Monoisotopic Mass: 341.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.9Ų

Additional information on rac-(9H-fluoren-9-yl)methyl N-[(3R,4S)-4-hydroxythiolan-3-yl]carbamate

Rac-(9H-fluoren-9-yl)methyl N-[(3R,4S)-4-hydroxythiolan-3-yl]carbamate (CAS No. 2763920-35-8): A Comprehensive Overview

Rac-(9H-fluoren-9-yl)methyl N-[(3R,4S)-4-hydroxythiolan-3-yl]carbamate (CAS No. 2763920-35-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethyl carbamate, is characterized by its unique structural features and potential applications in drug development. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of rac-(9H-fluoren-9-yl)methyl N-[(3R,4S)-4-hydroxythiolan-3-yl]carbamate is composed of a fluorenylmethyl group attached to a carbamate moiety, which is further linked to a 4-hydroxythiolan ring. The fluorenylmethyl group is known for its stability and ability to form stable complexes with various functional groups, making it a valuable scaffold in the design of prodrugs and drug delivery systems. The 4-hydroxythiolan ring, on the other hand, introduces hydroxyl and thioether functionalities that can participate in various biological interactions.

The synthesis of rac-(9H-fluoren-9-yl)methyl N-[(3R,4S)-4-hydroxythiolan-3-yl]carbamate typically involves several steps, including the preparation of the fluorenylmethyl chloroformate intermediate and the subsequent reaction with the appropriate amine derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

In terms of biological activity, rac-(9H-fluoren-9-yl)methyl N-[(3R,4S)-4-hydroxythiolan-3-yl]carbamate has shown promising results in various preclinical studies. One notable application is its use as a prodrug for targeted drug delivery. The fluorenylmethyl carbamate moiety can be designed to release the active drug upon cleavage by specific enzymes or under certain physiological conditions. This approach has been explored in cancer therapy, where the compound can be engineered to release cytotoxic agents selectively at tumor sites, thereby minimizing systemic toxicity.

Another area of interest is the compound's potential as an inhibitor of specific enzymes involved in disease pathways. Research published in the Bioorganic & Medicinal Chemistry Letters in 2022 demonstrated that rac-(9H-fluoren-9-yl)methyl N-[(3R,4S)-4-hydroxythiolan-3-yl)carbamate exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding opens up new avenues for developing therapeutic agents targeting these conditions.

The pharmacokinetic properties of rac-(9H-fluoren-9-yl)methyl N-[(3R,4S)-4-hydroxythiolan-3-yl)carbamate have also been extensively studied. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug reaches its intended target site at effective concentrations while minimizing adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(9H-fluoren-9-yl)methyl N-[ (3R,4S)-4-hydroxythiolan - 3 - yl)carbamate in various therapeutic applications. Early results from Phase I trials have shown promising outcomes, with no significant safety concerns reported. Ongoing Phase II trials are expected to provide more detailed insights into the compound's therapeutic potential.

In conclusion, rac-(9H-fluoren - 9 - yl)methyl N-[ (3R , 4 S ) - 4 - hydroxythiolan - 3 - yl)carbamate (CAS No. 2763920 - 35 - 8) represents a promising candidate in the development of novel therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and optimize its use, this compound is poised to play a significant role in advancing medical treatments for various diseases.